Cas no 64182-20-3 ((1-methyl-3-nitro-1H-pyrazol-4-yl)methanol)
64182-20-3 structure
Product Name:(1-methyl-3-nitro-1H-pyrazol-4-yl)methanol
CAS No:64182-20-3
MF:C5H7N3O3
MW:157.127380609512
MDL:MFCD18809712
CID:500032
PubChem ID:20388937
Update Time:2025-04-19
(1-methyl-3-nitro-1H-pyrazol-4-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-methanol,1-methyl-3-nitro-
- 1H-Pyrazole-4-methanol, 1-methyl-3-nitro- (9CI)
- (1-METHYL-3-NITROPYRAZOL-4-YL)METHANOL
- AKOS027411412
- SCHEMBL11556761
- 64182-20-3
- (1-Methyl-3-nitro-1H-pyrazol-4-yl)methanol
- Z1216831836
- EN300-268744
- (1-methyl-3-nitro-1H-pyrazol-4-yl)methanol
-
- MDL： MFCD18809712
- Inchi： 1S/C5H7N3O3/c1-7-2-4(3-9)5(6-7)8(10)11/h2,9H,3H2,1H3
- InChI Key： NHCXNPSBOVMFKR-UHFFFAOYSA-N
- SMILES： OCC1C([N+](=O)[O-])=NN(C)C=1
Computed Properties
- Exact Mass: 157.04881
- Monoisotopic Mass: 157.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.9A^2
- XLogP3: -0.5
Experimental Properties
- PSA: 81.19
(1-methyl-3-nitro-1H-pyrazol-4-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B498140-10mg |
(1-methyl-3-nitro-1H-pyrazol-4-yl)methanol |
64182-20-3 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B498140-50mg |
(1-methyl-3-nitro-1H-pyrazol-4-yl)methanol |
64182-20-3 | 50mg |
$ 230.00 | 2022-06-07 | ||
| TRC | B498140-100mg |
(1-methyl-3-nitro-1H-pyrazol-4-yl)methanol |
64182-20-3 | 100mg |
$ 340.00 | 2022-06-07 | ||
| Enamine | EN300-268744-1g |
(1-methyl-3-nitro-1H-pyrazol-4-yl)methanol |
64182-20-3 | 95% | 1g |
$914.0 | 2023-09-11 | |
| Enamine | EN300-268744-5g |
(1-methyl-3-nitro-1H-pyrazol-4-yl)methanol |
64182-20-3 | 95% | 5g |
$2650.0 | 2023-09-11 | |
| Enamine | EN300-268744-10g |
(1-methyl-3-nitro-1H-pyrazol-4-yl)methanol |
64182-20-3 | 95% | 10g |
$3929.0 | 2023-09-11 | |
| Chemenu | CM414358-1g |
1H-Pyrazole-4-methanol, 1-methyl-3-nitro- (9CI) |
64182-20-3 | 95%+ | 1g |
$715 | 2023-01-03 | |
| Enamine | EN300-268744-0.05g |
(1-methyl-3-nitro-1H-pyrazol-4-yl)methanol |
64182-20-3 | 95% | 0.05g |
$212.0 | 2023-09-11 | |
| Enamine | EN300-268744-0.1g |
(1-methyl-3-nitro-1H-pyrazol-4-yl)methanol |
64182-20-3 | 95% | 0.1g |
$317.0 | 2023-09-11 | |
| Enamine | EN300-268744-0.25g |
(1-methyl-3-nitro-1H-pyrazol-4-yl)methanol |
64182-20-3 | 95% | 0.25g |
$452.0 | 2023-09-11 |
(1-methyl-3-nitro-1H-pyrazol-4-yl)methanol Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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